Cas no 181274-41-9 (3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl-
• CAS No: 181274-41-9
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 113623
• Update Time: 2022-09-23

3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl-
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-methoxyethoxy)-4-methyl-(9CI)

• Inchi： 1S/C6H11N3O3/c1-9-5(10)7-8-6(9)12-4-3-11-2/h3-4H2,1-2H3,(H,7,10)
• InChI Key： XOJAVEZRKYLTPL-UHFFFAOYSA-N
• SMILES： N1C(=O)N(C)C(OCCOC)=N1

Computed Properties

• Exact Mass: 173.08
• Monoisotopic Mass: 173.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2